Cas no 2694728-83-9 (Tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate)

• Product Name: Tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate
• CAS No: 2694728-83-9
• MF: C₁₁H₁₃BrClNO₃
• MW: 322.58282160759
• MDL: MFCD34474882
• CID: 5330207
• PubChem ID: 165942790
• Update Time: 2025-06-13

Tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Z2442378982
• tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate
• Tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate

• MDL： MFCD34474882
• Inchi： 1S/C11H13BrClNO3/c1-11(2,3)17-9(15)6-14-5-7(12)4-8(13)10(14)16/h4-5H,6H2,1-3H3
• InChI Key： DVBDEPMOFQJPHP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N(C=1)CC(=O)OC(C)(C)C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 409
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate

Comprehensive Overview of Tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate (CAS No. 2694728-83-9)

The compound Tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate (CAS No. 2694728-83-9) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridinone core with bromo and chloro substituents, makes it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing kinase inhibitors and antiviral agents, aligning with current trends in targeted therapy development.

In the context of medicinal chemistry, this compound's ester-protected carboxyl group (tert-butyl acetate moiety) offers synthetic flexibility for further derivatization. The presence of both halogen atoms (bromine and chlorine) at positions 5 and 3 respectively enables selective cross-coupling reactions, particularly relevant for Suzuki-Miyaura couplings – a hot topic in modern organic synthesis. Recent publications highlight its utility in creating heterocyclic scaffolds, which are crucial for developing novel bioactive molecules with improved pharmacokinetic properties.

The growing interest in structure-activity relationship (SAR) studies has propelled demand for such intermediates. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity (>95%), making it suitable for rigorous pharmaceutical applications. Its stability under inert conditions and solubility in common organic solvents (DMSO, DMF) facilitate various synthetic protocols, addressing researchers' frequent queries about compound handling and storage.

From an industrial perspective, the compound's role in green chemistry initiatives deserves mention. Its potential as a precursor for sustainable synthesis routes aligns with the pharmaceutical industry's shift toward environmentally friendly processes. The tert-butyl protecting group can be cleanly removed under mild acidic conditions, minimizing waste generation – a key consideration in current process chemistry optimization.

Emerging applications in material science are also noteworthy. The electron-withdrawing nature of its substituents makes it interesting for designing organic semiconductors and photocatalysts. This dual applicability in life sciences and advanced materials positions CAS No. 2694728-83-9 as a compound with cross-disciplinary significance, answering frequent searches about multipurpose chemical building blocks.

Quality control aspects remain paramount, with HPLC analysis showing excellent batch-to-batch consistency. The compound's characterization data (including 1H/13C NMR spectra and HRMS data) are thoroughly documented, addressing researchers' common concerns about compound authentication. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous classifications that would limit its accessibility for legitimate research purposes.

The scientific community continues to explore novel derivatives based on this scaffold, particularly for central nervous system (CNS) drug development – a trending area in pharmaceutical research. Its structural features show promise for crossing the blood-brain barrier, making it relevant to current investigations in neurodegenerative disease therapeutics. These applications respond to growing searches about neurologically active compounds and BBB-permeable molecules.

In summary, Tert-butyl 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetate represents a versatile intermediate at the intersection of multiple research frontiers. Its combination of synthetic accessibility, derivatization potential, and emerging biological relevance ensures its continued importance in cutting-edge chemical research and development initiatives across academia and industry.